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For Researchers, Scientists, and Drug Development Professionals

Introduction

1H,1H-Perfluoroundecan-1-ol (CAS RN: 307-46-0) is a fluorotelomer alcohol (FTOH)
characterized by a long perfluorinated carbon chain and a terminal primary alcohol functional
group.[1] This unique structure imparts properties such as high thermal and chemical stability,
and a distinct hydrophobic and lipophobic nature, making it a subject of interest in materials
science, surface chemistry, and as a potential intermediate in the synthesis of more complex
fluorinated molecules, including those with applications in drug delivery and development.

This technical guide provides a comprehensive overview of the structural characterization of
1H,1H-Perfluoroundecan-1-ol, detailing its physicochemical properties and the analytical
techniques employed for its identification and purity assessment. While experimental
spectroscopic data for this specific molecule is not widely published, this guide presents
predicted data and expected spectral features based on the analysis of analogous compounds
and established principles of spectroscopic interpretation.
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Physicochemical Properties

The fundamental physicochemical properties of 1H,1H-Perfluoroundecan-1-ol are
summarized in the table below. This information is crucial for its handling, storage, and
application in various experimental settings.

Property Value Reference
CAS Registry Number 307-46-0 [1112]
Molecular Formula C11H3F210 [1]
Molecular Weight 550.11 g/mol [1]

Melting Point 102-105 °C [2][3]
Boiling Point 143 °C at 80 mmHg [2][3]
Appearance White solid [3]

Spectroscopic Characterization

The structural elucidation of 1H,1H-Perfluoroundecan-1-ol relies on a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (*H,
13C, and 1°F), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for providing detailed information about the carbon-
hydrogen framework and the fluorine atoms within the molecule.

Predicted *H NMR Data

Chemical Shift Lo . .
Multiplicity Integration Assignment

(ppm)

~4.3-45 Triplet 2H -CH2-OH

~2.0-25 Singlet (broad) 1H -OH
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Predicted 3C NMR Data

Chemical Shift (ppm) Assignment
~55-60 -CH2-OH
~105 - 125 (multiple signals) -(CF2)9-CF3

Expected °F NMR Data

The °F NMR spectrum is expected to show a series of signals corresponding to the different
fluorine environments along the perfluoroalkyl chain. The chemical shifts are referenced to
CFCls.

Chemical Shift (ppm) Assignment
~-81 -CF3

~-122 to -127 (multiple signals) -(CF2)s-
~-114 -CF2-CHz-

Infrared (IR) Spectroscopy

The IR spectrum of 1H,1H-Perfluoroundecan-1-ol is expected to exhibit characteristic
absorption bands corresponding to its functional groups.

Wavenumber (cm~?) Intensity Assignment
~ 3300 - 3400 Strong, Broad O-H stretch of the alcohol
) C-H stretch of the methylene

~ 2850 - 2960 Weak to Medium

group

C-F and C-C stretches of the
~ 1050 - 1250 Very Strong ]

perfluoroalkyl chain

C-O stretch of the primary
~ 1000 - 1100 Strong

alcohol
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule. For a similar compound, 1H,1H-Perfluorodecan-1-ol, a mass spectrum is
available.[4] The fragmentation of 1H,1H-Perfluoroundecan-1-ol is expected to follow a
similar pattern, characterized by the loss of small fragments and the generation of a series of
perfluorinated ions.

Expected Fragmentation Pattern (Electron lonization - EI)

Molecular lon (M+): A weak or absent molecular ion peak at m/z 550 is expected due to the
lability of the alcohol.

[M-H20]"*: A peak corresponding to the loss of water.

[M-HF]*: A peak corresponding to the loss of hydrogen fluoride.

Characteristic Perfluoroalkyl Fragments: A series of peaks corresponding to [CnF2n+1]*
fragments.

Experimental Protocols

The following sections detail the general methodologies for the structural characterization of
1H,1H-Perfluoroundecan-1-ol.

NMR Spectroscopy

A standard protocol for acquiring NMR spectra of fluorinated compounds is as follows:

o Sample Preparation: Dissolve approximately 5-10 mg of 1H,1H-Perfluoroundecan-1-ol in a
suitable deuterated solvent (e.g., CDCIs, acetone-de) in a 5 mm NMR tube.

e Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
e 1H NMR Acquisition:

o Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise
ratio.
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o Set the spectral width to cover the expected chemical shift range (e.g., 0-10 ppm).

o Use a relaxation delay of 1-2 seconds.

e 13C NMR Acquisition:
o Acquire the spectrum using a proton-decoupled pulse sequence.
o Alarger number of scans will be required due to the low natural abundance of 13C.
o Set the spectral width to cover the expected range (e.g., 0-150 ppm).
e 19F NMR Acquisition:
o Acquire the spectrum with proton decoupling.

o Use a reference standard such as CFClIs (trichlorofluoromethane) or a secondary
standard.

o Set a wide spectral width to encompass the large chemical shift range of fluorine (e.g.,
+50 to -250 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Structural Characterization of 1H,1H-
Perfluoroundecan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1333431/docs#technical-guide-structural-
characterization-of-1h-1h-perfluoroundecan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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